- Highly enantioselective [3+2] coupling of cyclic enamides with quinone monoimines promoted by a chiral phosphoric acid, Chemical Communications (Cambridge, 2016, 52(56), 8757-8760
Cas no 899350-32-4 (3-Bromo-benzenebutanoic Acid)
3-Bromo-benzenebutanoic Acid structure
Product Name:3-Bromo-benzenebutanoic Acid
CAS No:899350-32-4
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD06810495
CID:715169
PubChem ID:18329455
Update Time:2024-10-26
3-Bromo-benzenebutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromophenyl)butanoic acid
- 3-bromoBenzenebutanoic acid
- 3-Bromo-benzenebutanoic Acid
- BENZENEBUTANOIC ACID, 3-BROMO-
- 4-(3-BROMO-PHENYL)-BUTYRIC ACID
- PubChem17542
- Benzenebutanoic acid,3-bromo-
- 4-(3-bromophenyl)butyric acid
- MJSLVHKDBWJPCL-UHFFFAOYSA-N
- 4924AC
- BC004259
- EN000261
- AK116882
- ST2405343
- Z1427992243
- 3-Bromobenzenebutanoic acid (ACI)
- DTXSID80592857
- 899350-32-4
- EN300-103240
- MFCD06810495
- CS-W021989
- SB39714
- 4-(3-Bromophenyl)butanoicacid
- F13630
- SCHEMBL1445967
- AC-25647
- DS-2811
- Z1097106911
- DB-078551
- AKOS005265050
- SY111085
-
- MDL: MFCD06810495
- Inchi: 1S/C10H11BrO2/c11-9-5-1-3-8(7-9)4-2-6-10(12)13/h1,3,5,7H,2,4,6H2,(H,12,13)
- InChI Key: MJSLVHKDBWJPCL-UHFFFAOYSA-N
- SMILES: O=C(CCCC1C=C(Br)C=CC=1)O
Computed Properties
- Exact Mass: 241.99400
- Monoisotopic Mass: 241.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.5±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 351.0±17.0 °C at 760 mmHg
- Flash Point: 166.1±20.9 °C
- PSA: 37.30000
- LogP: 2.85640
- Vapor Pressure: No data available
3-Bromo-benzenebutanoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
3-Bromo-benzenebutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0325-1g |
4-(3-Bromo-phenyl)-butyric acid |
899350-32-4 | 96% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0325-5g |
4-(3-Bromo-phenyl)-butyric acid |
899350-32-4 | 96% | 5g |
10108.67CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0325-500mg |
4-(3-Bromo-phenyl)-butyric acid |
899350-32-4 | 96% | 500mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0325-250mg |
4-(3-Bromo-phenyl)-butyric acid |
899350-32-4 | 96% | 250mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0325-100mg |
4-(3-Bromo-phenyl)-butyric acid |
899350-32-4 | 96% | 100mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0325-50mg |
4-(3-Bromo-phenyl)-butyric acid |
899350-32-4 | 96% | 50mg |
831.08CNY | 2021-05-07 | |
| Chemenu | CM126286-1g |
4-(3-bromophenyl)butanoic acid |
899350-32-4 | 95% | 1g |
$327 | 2021-06-17 | |
| Alichem | A019120731-1g |
4-(3-Bromophenyl)butanoic acid |
899350-32-4 | 95% | 1g |
$346.50 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST907-200mg |
3-Bromo-benzenebutanoic Acid |
899350-32-4 | 95+% | 200mg |
592.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST907-50mg |
3-Bromo-benzenebutanoic Acid |
899350-32-4 | 95+% | 50mg |
250.0CNY | 2021-07-12 |
3-Bromo-benzenebutanoic Acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; 70 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Ethylene glycol ; 2 h, 140 °C; 140 °C → 220 °C; 1 h, 220 °C; 220 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- A facile synthesis of pyrrolo-(di)-benzazocinones via an intramolecular N-acyliminium ion cyclization, Organic & Biomolecular Chemistry, 2009, 7(1), 167-177
3-Bromo-benzenebutanoic Acid Raw materials
3-Bromo-benzenebutanoic Acid Preparation Products
3-Bromo-benzenebutanoic Acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
899350-32-4 (3-Bromo-benzenebutanoic Acid) Related Products
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